Cas no 13389-74-7 (4-Chloro-4'-methylbenzhydrol)

4-Chloro-4'-methylbenzhydrol is an organic compound with a chlorine substituent on the 4-position of the benzene ring and a methyl group on the 4'-position of the benzhydrol moiety. It is known for its stability and solubility properties, making it a valuable intermediate in various synthetic applications. The compound exhibits notable chemical reactivity, enabling its use in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals. Its precise substitution pattern and structural characteristics contribute to its distinct physical and chemical behavior.
4-Chloro-4'-methylbenzhydrol structure
4-Chloro-4'-methylbenzhydrol structure
Product Name:4-Chloro-4'-methylbenzhydrol
CAS No:13389-74-7
MF:C14H13ClO
MW:232.705423116684
MDL:MFCD06201279
CID:1242793
PubChem ID:2757664
Update Time:2025-10-15

4-Chloro-4'-methylbenzhydrol Chemical and Physical Properties

Names and Identifiers

    • (4-Chlorophenyl)(4-methylphenyl)methanol
    • 4-chloro-4'methylbenzhydrol
    • 4-chloro-4'-methyldiphenylmethanol
    • p-Methylphenelzine
    • 4-Methylphenelzine
    • (4-methyl-phenethyl)-hydrazine
    • (+/-)-4-chlorophenyl-4'-methylphenylmethanol
    • 2-(p-Tolyl)ethylhydrazin
    • (p-Methylphenethyl)hydrazine
    • AC1L1S9S
    • 4-chlorophenyl-4-methylphenyl methanol
    • (4-Methyl-phenaethyl)-hydrazin
    • SureCN4287677
    • BRN 0637217
    • (4-methylphenyl)(4'-chlorophenyl)methanol
    • 4-chloro-4'-methylbenzhydrol
    • CTK4G8803
    • HYDRAZINE, (p-METHYLPHENETHYL)-
    • HYDRAZI
    • 4-Chloro-4'-methybenzhydrol
    • DB-145945
    • Benzenemethanol, 4-chloro-a-(4-methylphenyl)-
    • AKOS017343881
    • AKOS003583862
    • 13389-74-7
    • BS-30675
    • (4-Chlorophenyl)(p-tolyl)methanol
    • 4-methyl-4'-chloro-diphenylcarbinol
    • (4-chlorophenyl)-(4-methylphenyl)methanol
    • 4-Chloro-4'-methylbenzhydrol
    • MDL: MFCD06201279
    • Inchi: 1S/C14H13ClO/c1-10-2-4-11(5-3-10)14(16)12-6-8-13(15)9-7-12/h2-9,14,16H,1H3
    • InChI Key: CYLLIAPEJJBIRK-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(C1C=CC(C)=CC=1)O

Computed Properties

  • Exact Mass: 232.06559
  • Monoisotopic Mass: 232.0654927g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23

4-Chloro-4'-methylbenzhydrol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
022450-1g
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13389-74-7 97%
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£150.00 2022-03-01
Fluorochem
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£450.00 2022-03-01
Fluorochem
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£750.00 2022-03-01
Fluorochem
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£1544.00 2022-03-01
TRC
C602273-50mg
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$ 50.00 2022-06-06
TRC
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$ 65.00 2022-06-06
TRC
C602273-500mg
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abcr
AB166868-1 g
4-Chloro-4'-methylbenzhydrol; 97%
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€401.30 2022-03-25
abcr
AB166868-5 g
4-Chloro-4'-methylbenzhydrol; 97%
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€819.80 2022-03-25
abcr
AB166868-1g
4-Chloro-4'-methylbenzhydrol, 97%; .
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€1555.10 2025-04-21

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